Cas no 1781092-15-6 (1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine)

• Product Name: 1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine
• CAS No: 1781092-15-6
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 6124034
• PubChem ID: 105514925
• Update Time: 2025-06-13

1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine
• 1781092-15-6
• EN300-1961448
• 1-{2-[2-chloro-6-(trifluoromethyl)phenyl]ethyl}cyclopropan-1-amine

• Inchi： 1S/C12H13ClF3N/c13-10-3-1-2-9(12(14,15)16)8(10)4-5-11(17)6-7-11/h1-3H,4-7,17H2
• InChI Key： SKRRBEXAGSWDCX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CCC1(CC1)N

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine

Chemical Profile of 1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine (CAS No. 1781092-15-6)

1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine (CAS No. 1781092-15-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropanamine derivatives, which are known for their distinctive three-membered ring structure that imparts rigidity and specific steric properties to the molecule. The presence of both chloro and trifluoromethyl substituents on the aromatic ring further enhances its chemical reactivity and electronic properties, making it a promising candidate for further exploration in medicinal chemistry.

The nomenclature of this compound follows the IUPAC rules, precisely describing its molecular architecture. The chloro group at the 2-position and the trifluoromethyl group at the 6-position of the phenyl ring contribute to its electron-withdrawing nature, which can influence its interactions with biological targets. The cyclopropanamine moiety at the 1-position introduces a secondary amine functionality, which is a common pharmacophore in drug design due to its ability to form hydrogen bonds and participate in various biochemical pathways.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential bioactivities of this compound with greater accuracy. Studies suggest that the rigid cyclopropane ring can mimic certain natural products and bioactive molecules, potentially interfering with enzyme active sites or receptor binding pockets. The chloro and trifluoromethyl substituents are particularly noteworthy, as they are frequently found in bioactive molecules known for their antimicrobial, anti-inflammatory, and anticancer properties.

In vitro studies have begun to elucidate the pharmacological profile of 1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine. Initial experiments indicate that this compound exhibits moderate affinity for certain protein targets, suggesting potential therapeutic applications. For instance, its structural motif resembles known inhibitors of kinases and other enzymes involved in cell signaling pathways. The trifluoromethyl group, in particular, is recognized for its ability to enhance metabolic stability and binding affinity in drug candidates.

The synthesis of this compound presents an intriguing challenge due to the presence of multiple functional groups that must be carefully orchestrated. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the cyclopropane ring with high enantiopurity. The introduction of the chloro and trifluoromethyl groups requires precise control over reaction conditions to avoid unwanted side products.

From a regulatory perspective, compounds like 1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research is focused on optimizing synthetic routes to improve yield and scalability while maintaining high purity standards. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable drug candidates.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations help identify key binding residues and provide insights into potential mechanisms of action. Additionally, quantum mechanical calculations have been employed to understand the electronic structure of the molecule, which is crucial for designing derivatives with enhanced potency or selectivity.

The future prospects for 1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine are promising, given its unique structural features and potential bioactivities. Further research is needed to fully characterize its pharmacological profile and explore its therapeutic potential. As computational methods continue to evolve, researchers will be able to more efficiently design and synthesize novel analogs based on this scaffold.

In conclusion, 1-{2-2-chloro-6-(trifluoromethyl)phenylethyl}cyclopropan-1-amine (CAS No. 1781092-15-6) represents an exciting avenue for pharmaceutical innovation. Its complex architecture and functional groups make it a valuable tool for medicinal chemists seeking to develop new treatments for various diseases. With continued research and development, this compound has the potential to contribute significantly to future advances in drug discovery.